Cas no 131674-40-3 (1-(2-methoxypyridin-3-yl)ethan-1-one)

1-(2-Methoxypyridin-3-yl)ethan-1-one is a versatile organic compound featuring a pyridine core substituted with a methoxy group at the 2-position and an acetyl group at the 3-position. This structure imparts reactivity suitable for use as an intermediate in pharmaceutical and agrochemical synthesis. The methoxy and acetyl functional groups enhance its utility in cross-coupling reactions, nucleophilic substitutions, and other transformations. Its well-defined molecular framework ensures consistent performance in complex synthetic pathways. The compound is typically supplied with high purity, making it reliable for research and industrial applications requiring precise chemical building blocks. Proper handling and storage under inert conditions are recommended to maintain stability.
1-(2-methoxypyridin-3-yl)ethan-1-one structure
131674-40-3 structure
Product Name:1-(2-methoxypyridin-3-yl)ethan-1-one
CAS No:131674-40-3
MF:C8H9NO2
MW:151.162562131882
MDL:MFCD11847670
CID:137849
Update Time:2025-05-22

1-(2-methoxypyridin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-ACETYL-2-METHOXYPYRIDINE
    • 1-(2-Methoxypyridin-3-yl)ethanone
    • 1-(2-methoxy-3-pyridinyl)Ethanone
    • Ethanone,1-(2-methoxy-3-pyridinyl)-
    • 1-(2-Methoxypyridin-3-yl)
    • 1-(2-Methoxy-3-pyridyl)ethanone
    • Ethanone, 1-(2-methoxy-3-pyridinyl)- (9CI)
    • 1-(2-METHOXYPYRIDIN-3-YL)ETHAN-1-ONE
    • JOYKURWXKUIHDB-UHFFFAOYSA-N
    • 5873AA
    • CM10529
    • AB64711
    • SY038106
    • AK110016
    • AB0097749
    • ST2403114
    • ETHANONE, 1-(2-METHOXY-3-PYRIDINYL)-
    • J-5
    • 1-(2-methoxypyridin-3-yl)ethan-1-one
    • MDL： MFCD11847670
    • Inchi： 1S/C8H9NO2/c1-6(10)7-4-3-5-9-8(7)11-2/h3-5H,1-2H3
    • InChI Key： JOYKURWXKUIHDB-UHFFFAOYSA-N
    • SMILES： O(C)C1C(C(C)=O)=CC=CN=1

Computed Properties

  • Exact Mass: 151.06300
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Topological Polar Surface Area: 39.2

Experimental Properties

  • Density: 1.093±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 62 ºC (9 Torr)
  • Flash Point: 99.0±21.8 ºC,
  • Solubility: Slightly soluble (10 g/l) (25 º C),
  • PSA: 39.19000
  • LogP: 1.29280

1-(2-methoxypyridin-3-yl)ethan-1-one Security Information

1-(2-methoxypyridin-3-yl)ethan-1-one Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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1-(2-methoxypyridin-3-yl)ethan-1-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:131674-40-3)1-(2-methoxypyridin-3-yl)ethan-1-one
Order Number:A888388
Stock Status:in Stock
Quantity:10.0g/5.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:24
Price ($):599.0/361.0
Email:sales@amadischem.com

1-(2-methoxypyridin-3-yl)ethan-1-one Related Literature

  • 1. Improved synthesis of 2,3-disubstituted pyridines by metallation of 2-chloropyridine: a convenient route to fused polyheterocycles
    Fran?ois Trécourt,Francis Marsais,Timur Güng?r,Guy Quéguiner J. Chem. Soc. Perkin Trans. 1 1990 2409

131674-40-3 (1-(2-methoxypyridin-3-yl)ethan-1-one) Related Products

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Amadis Chemical Company Limited
(CAS:131674-40-3)1-(2-methoxypyridin-3-yl)ethan-1-one
A888388
Purity:99%/99%
Quantity:10.0g/5.0g
Price ($):599.0/361.0
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